Cas no 2171491-33-9 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171491-33-9
• MF: C₂₆H₃₀F₂N₂O₅
• MW: 488.523614406586
• CID: 6197243
• PubChem ID: 165540339
• Update Time: 2025-10-22

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid
• 2171491-33-9
• EN300-1499344
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-difluorobutanamido]methyl}-4-methylpentanoic acid

• Inchi： 1S/C26H30F2N2O5/c1-15(2)11-16(25(32)33)13-29-24(31)22(12-23(27)28)30-26(34)35-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-23H,11-14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： RDCOBYPJUUYUPT-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCC(C(=O)O)CC(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)F

Computed Properties

• Exact Mass: 488.21227839g/mol
• Monoisotopic Mass: 488.21227839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid

Research Brief on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid (CAS: 2171491-33-9)

In recent years, the compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid (CAS: 2171491-33-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has been explored for its potential applications in peptide synthesis, drug delivery, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its scientific and industrial relevance.

The primary interest in 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid stems from its role as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a protective moiety for the amino functionality, enabling selective deprotection under mild conditions, which is critical for the stepwise assembly of complex peptides. Recent studies have highlighted the compound's utility in the synthesis of fluorinated peptides, which exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. Researchers have also investigated its incorporation into peptidomimetics designed to modulate protein-protein interactions, a key strategy in drug discovery.

One of the most notable advancements involves the application of this compound in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid exhibited potent inhibitory activity against SARS-CoV-2 main protease (M^pro). The fluorinated side chain was found to enhance binding affinity by forming favorable interactions with the enzyme's active site. These findings underscore the potential of this compound as a scaffold for antiviral drug design.

Beyond its applications in peptide synthesis and drug development, recent research has explored the compound's utility in bioconjugation strategies. For instance, its reactive carboxylate group allows for efficient coupling with biomolecules such as antibodies and nanoparticles, enabling the creation of targeted drug delivery systems. A 2022 study in Bioconjugate Chemistry reported the successful use of this compound to functionalize polymeric nanoparticles, resulting in improved cellular uptake and therapeutic efficacy in cancer models.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 patent application by a leading pharmaceutical company disclosed a novel catalytic method for its synthesis, which minimizes the use of hazardous reagents and enhances scalability.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-difluorobutanamidomethyl}-4-methylpentanoic acid (CAS: 2171491-33-9) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile applications position it as a key player in the development of next-generation therapeutics. Future research directions may include further exploration of its role in targeted drug delivery and the design of novel fluorinated biomolecules.